100-73-2(3,4-Dihydro-2H-pyran-2-carbaldehyde),MT-A4

3,4-Dihydro-2H-pyran-2-carbaldehyde Properties

Names and Identifiers

- 3,4-Dihydro-2H-pyran-2-carbaldehyde
- acrylaldehyde dimer
- 2-formyl-2,3-dihydropyran
- 2-Formyl-3,4-dihydro-2H-pyran
- 2-formyldihydropyran
- 2H-PYRAN-2-CARBOXALDEHYDE,3,4-DIHYDRO
- 2-Propenal dimer
- 3,4-Dihydro-2H-pyran-2-carbaldehyd
- 3,4-Dihydro-2H-pyran-2-carboxaldehyde
- 5-Hexenal,2,6-epoxy
- Acrolein dimer
- EINECS 202-884-5
- Pyran aldehyde
- 2,6-epoxy-5-hexena
- 2,6-epoxy-5-Hexenal
- 5-Hexenal, 2,6-epoxy-
- Acrolein dimer(stabilized)
- α-FROMY-3.4-DIHYDIO-2H-PYRAN
- Acroleindimer
- Pyranaldehyde
- 2-Formyl-3,4-dihydro-2h-pyran(MT-A4)
- MT-A4
- 2H-Pyran-2-carboxaldehyde,3,4-dihydro-
- 3,4-Dihydro-2-carboxaldehyde-2H-pyran
- 2,3-Dihydro-1,4-pyran-2-karboxaldehyd
- SCHEMBL259004
- 2,3-Dihydro-1,4-pyran-2-karboxaldehyd [Czech]
- 2,6-epoxy-5-hexenal
- PB24581
- Acrolein dimer, stabilized
- 49SA3RBS5H
- Pyran aldehyde (Acrolein dimer)
- BRN 0107244
- A934015
- 5-17-09-00131 (Beilstein Handbook Reference)
- 2H-PYRAN-2-CARBOXALDEHYDE, 3,4-DIHYDRO-
- FT-0718602
- AS-33162
- Q18018102
- Z600389890
- UNII-49SA3RBS5H
- 2H-Pyran-2-carboxaldehyde,4-dihydro-
- EN300-50137
- NSC-95413
- 100-73-2
- UN 2607 (Salt/Mix)
- NSC95413
- 3,4-Dihydro-2H-pyran-2-carbaldehyde #
- 3,4-dihydro-2H-pyran-2-carboxaldeyde
- J-000206
- Acrolein dimer, stabilized [UN2607] [Flammable liquid]
- AKOS009156968
- Pyrancarboxaldehyde, dihydro-
- 3,4-Dihydro-2-formyl-2H-pyran
- NSC 95413
- 5-Hexenal,6-epoxy-
- DTXSID30274151
- UN2607
- NS00041512
- WLN: T6O BUTJ FVH
- 2,3Dihydro1,4pyran2karboxaldehyd
- Acroleine, dimere, stabilise
- ACROLEIN DIMER, (STABILIZED)
- 2Propenal dimer
- DB-023437
- ACROLEIN DIMER, [STABILIZED]
- Dimero de la acroleina, estabilizado (Spanish DOT)
- 5Hexenal, 2,6epoxy
- 2Formyl3,4dihydro2Hpyran
- DTXCID60196554
- Acroleine, dimere, stabilise (French DOT)
- 3,4Dihydro2Hpyran2carboxaldehyde
- 2-PROPENAL, DIMER
- Dimero de la acroleina, estabilizado
- +Expand
- MDL： MFCD00059170
- InChIKey： NPWYTMFWRRIFLK-UHFFFAOYSA-N
- Inchi： 1S/C6H8O2/c7-5-6-3-1-2-4-8-6/h2,4-6H,1,3H2
- SMILES： O1C=CCCC1C=O

Computed Properties

Exact Mass: 112.05200
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 112.052
Heavy Atom Count: 8
Complexity: 107
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.7
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 26.3A^2

Experimental Properties

LogP: 0.87800
PSA: 26.30000
Refractive Index: n20/D 1.466(lit.)
Boiling Point: 146 °C(lit.)
Melting Point: -99.9°C
Flash Point: 54 °C
Color/Form: colorless liquid
Solubility: Slightly soluble in water
Density: 1.08 g/mL at 25 °C

3,4-Dihydro-2H-pyran-2-carbaldehyde Related Literature

1. Synthetic, structural, and spectroscopic studies of the ligating properties of organic disulphides: X-ray structure of copper(I) iodide–diethyl disulphide (2/1)

P. Michael Boorman,K. Ann Kerr,Ronald A. Kydd,Kelly J. Moynihan,Karen A. Valentine J. Chem. Soc. Dalton Trans. 1982 1401
2. Dihydropyran-2-carboxylic acid, a novel bifunctional linker for the solid-phase synthesis of peptides containing a C-terminal alcohol

Hsing-Pang Hsieh,Ying-Ta Wu,Shui-Tein Chen Chem. Commun. 1998 649
3. Studies in reductive amination. Part I. Aminoalkylpiperidines from 2-hydroxy-1,6-hexanedial

David H. Johnson J. Chem. Soc. C 1967 1284
4. Syntheses of derivatives of 2,6-diamino-2,3,4,6-tetradeoxy-DL-erythro-hexose (DL-purpurosamine C) and 2,6-diamino-2,3,4,6-tetradeoxy-DL-threo-hexose (epi-DL-purpurosamine C)

John S. Brimacombe,Ibrahim Da'Aboul,Leslie C. N. Tucker J. Chem. Soc. Perkin Trans. 1 1974 263
5. Design, synthesis and antimicrobial evaluation of dihydropyrimidone based organic–inorganic nano-hybrids

Tilak Raj,Beant Kaur Billing,Navneet Kaur,Narinder Singh RSC Adv. 2015 5 46654
6. Total syntheses of enantiomerically pure D- and L-glycosyl donors as components of sannamycin-type aminoglycoside antibiotics

Christian Ludin,Berit Schwesinger,Reinhard Schwesinger,Walter Meier,Bernhard Seitz,Thomas Weller,Christoph Hoenke,Stephan Haitz,Silke Erbeck,Horst Prinzbach J. Chem. Soc. Perkin Trans. 1 1994 2685
7. Determination of acrolein in ambient air and in the atmosphere of environmental test chambers

Alexandra Schieweck,Erik Uhde,Tunga Salthammer Environ. Sci.: Processes Impacts 2021 23 1729
8. 609. Sucrose derivatives. Part I. Reaction of sucrose with enol ethers

S. A. Barker,J. S. Brimacombe,J. A. Jarvis,J. M. Williams J. Chem. Soc. 1962 3158
9. New advances in the use of infrared absorption spectroscopy for the characterization of heterogeneous catalytic reactions

Francisco Zaera Chem. Soc. Rev. 2014 43 7624
10. Carbonate phosphonium salts as catalysts for the transesterification of dialkyl carbonates with diols. The competition between cyclic carbonates and linear dicarbonate products

Maurizio Selva,Alessio Caretto,Marco Noè,Alvise Perosa Org. Biomol. Chem. 2014 12 4143

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Cas no 100-73-2 (3,4-Dihydro-2H-pyran-2-carbaldehyde)

3,4-Dihydro-2H-pyran-2-carbaldehyde Properties

Names and Identifiers

Computed Properties

Experimental Properties

3,4-Dihydro-2H-pyran-2-carbaldehyde Related Literature

Related Categories

100-73-2 (3,4-Dihydro-2H-pyran-2-carbaldehyde) Related Products